2-Butyl-4,6-dihydroxybenzoic acid

• IUPAC Name: 2-butyl-4,6-dihydroxybenzoic acid
• InChI: InChI=1S/C11H14O4/c1-2-3-4-7-5-8(12)6-9(13)10(7)11(14)15/h5-6,12-13H,2-4H2,1H3,(H,14,15)
• InChI Key: PCVYYQAXKLEYGV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C(=CC(=C1)O)O)C(=O)O
• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol

Description

2-Butyl-4,6-dihydroxybenzoic Acid is a derivative of dihydroxybenzoic acids (DHBA), which are a type of phenolic acids. There are six main compounds of DHBA, all having the same molecular formula C7H6O4.

Scientific Research Applications

Environmental Degradation and Analysis

A study on the photochemical degradation of hazardous water contaminants, including parabens (derivatives of p-hydroxybenzoic acid), used ultraviolet C lamps in the presence and absence of hydrogen peroxide to achieve total removal of individual pollutants like methyl-, ethyl-, propyl-, butyl-, benzylparaben, and p-hydroxybenzoic acid. This research provides insights into the environmental fate of these compounds and their breakdown products, highlighting the efficiency of advanced oxidation processes for water treatment and the identification of hydroxylation as a main pathway in the reaction with hydroxyl radicals (Gmurek et al., 2015).

Health and Toxicology

Research on butylparaben, a derivative of p-hydroxybenzoic acid, explored its effects on antioxidant enzyme activities and histopathological changes in rat tissues. This study was among the first to demonstrate the degenerative role of butylparaben on a cellular level, indicating oxidative stress as a mechanism behind tissue damage (Aydemir et al., 2019).

Synthetic Chemistry and Applications

On the chemistry front, the synthesis of new benzophenones from the roots of Ranunculus ternatus, including compounds with structures related to dihydroxybenzoic acid, showcased potential activities against tuberculosis. This illustrates the use of these compounds in medicinal chemistry for drug discovery (Deng et al., 2013).

Electrochemical Studies

Electrochemical studies have also been conducted on dihydroxybenzoic acids, including anodic oxidation for wastewater treatment. This research demonstrates the potential of electrochemical methods in the degradation of contaminants like 2,4-dihydroxybenzoic acid, presenting a viable alternative to traditional disinfection methods that may generate harmful by-products (Leite et al., 2003).

Mechanism of Action

Target of Action

It’s known that hydroxybenzoic acids, a group to which this compound belongs, have a wide range of targets due to their biochemical and antioxidant capabilities .

Mode of Action

For instance, they can act as antioxidants, neutralizing harmful free radicals in the body .

Biochemical Pathways

They are major aromatic secondary metabolites that impart food with typical organoleptic characteristics and link to many health benefits .

Pharmacokinetics

Hydroxybenzoic acids are known to have good bioavailability .

Result of Action

Hydroxybenzoic acids are known to have a variety of health benefits, such as anti-inflammatory, antioxidant, anti-allergenic, immunoregulatory, antimicrobial, antiatherogenic, antithrombotic, antidiabetic, anticancer processes, and cardioprotective capabilities .